Cas no 62547-75-5 (3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
• CAS No: 62547-75-5
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 6318800
• PubChem ID: 12423092
• Update Time: 2025-10-23

3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid
• SCHEMBL8667654
• AKOS011682587
• CS-0345534
• EN300-1968751
• 62547-75-5

• Inchi： 1S/C9H8Cl2O3/c10-5-1-2-6(7(11)3-5)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： IWXJYKRNUNLSED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CC(=O)O)O)Cl

Computed Properties

• Exact Mass: 233.9850495g/mol
• Monoisotopic Mass: 233.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid

3-(2,4-Dichlorophenyl)-3-Hydroxypropanoic Acid (CAS No. 62547-75-5): A Comprehensive Overview

The compound 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid (CAS No. 62547-75-5) is a significant organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a hydroxyl group (-OH) and a carboxylic acid group (-COOH) attached to a propane backbone substituted with a 2,4-dichlorophenyl ring. The presence of these functional groups and the aromatic ring makes this compound highly versatile and amenable to various chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid through both traditional and modern methodologies. Researchers have explored the use of catalytic asymmetric synthesis to produce enantiomerically pure derivatives of this compound, which are highly valuable in drug discovery and development. The ability to control stereochemistry during synthesis has opened new avenues for exploring the biological activity of this compound and its derivatives.

One of the most notable applications of 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid is in the field of pharmacology. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Recent research has focused on its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress, which are key contributors to various chronic diseases such as arthritis, cardiovascular disorders, and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid has also found utility in agrochemicals. Its ability to act as a plant growth regulator has been extensively studied, with findings suggesting that it can enhance crop yield and resistance to environmental stressors such as drought and salinity. This property makes it a valuable tool in sustainable agriculture practices aimed at addressing global food security challenges.

The structural versatility of 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid has also led to its exploration in materials science. Researchers have investigated its potential as a building block for constructing advanced materials such as polymeric films and nanoparticles. These materials exhibit unique mechanical and chemical properties that make them suitable for applications in drug delivery systems, sensors, and biodegradable packaging.

Recent studies have also highlighted the importance of understanding the environmental fate and toxicity of 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid. As concerns about chemical pollution continue to grow, there is an increasing need to evaluate the environmental impact of this compound throughout its lifecycle. Research efforts have focused on identifying degradation pathways and assessing its potential toxicity to aquatic organisms, with results indicating that it undergoes rapid biodegradation under aerobic conditions.

In conclusion, 3-(2,4-dichlorophenyl)-3-hydroxypropanoic acid (CAS No. 62547-75-5) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in the development of innovative solutions for healthcare, agriculture, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to make an even greater impact on both scientific progress and societal needs.